Cas no 1216815-21-2 (tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate)

Tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate is a versatile spirocyclic building block used in organic synthesis and medicinal chemistry. Its key structural features include a spirocyclic core combining oxa- and aza-rings, a reactive bromomethyl group for further functionalization, and a Boc-protected amine for selective deprotection. This compound is particularly valuable in the synthesis of complex heterocycles and pharmacologically active molecules, offering controlled reactivity and stability under various conditions. The tert-butyloxycarbonyl (Boc) group ensures compatibility with a wide range of synthetic transformations, while the bromomethyl moiety enables efficient derivatization. Its rigid spirocyclic framework contributes to conformational constraint in target molecules, enhancing binding affinity in drug discovery applications.

tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate structure

1216815-21-2 structure

Product Name:tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate

CAS No:1216815-21-2

MF:C₁₄H₂₄BrNO₃

MW:334.249263763428

CID:1004355

PubChem ID:46941794

Update Time:2025-05-27

tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
- AKOS015899357
- tert-Butyl3-(Bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
- 1216815-21-2
- A927303
- CS-0442586
- DB-061951
- tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate
- MDL： MFCD11840293
- Inchi： 1S/C14H24BrNO3/c1-13(2,3)19-12(17)16-6-4-14(5-7-16)8-11(9-15)18-10-14/h11H,4-10H2,1-3H3
- InChI Key： MMYHBYDKBBFVKS-UHFFFAOYSA-N
- SMILES： BrCC1CC2(CO1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

Exact Mass: 333.09402
Monoisotopic Mass: 333.09396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 38.8Å²

Experimental Properties

Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.8 g/l) (25 º C),
PSA: 38.77

tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139272-1g	tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate	1216815-21-2	95%	1g	$476	2021-08-05
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TRC	T065375-100mg	tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate	1216815-21-2		100mg	$ 425.00	2022-06-03
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